3-((3,5-dimethoxybenzyl)thio)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(3,5-dimethoxyphenyl)methylsulfanyl]-5-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C17H21N5O3S/c1-21-9-14(16(20-21)25-5)15-18-19-17(22(15)2)26-10-11-6-12(23-3)8-13(7-11)24-4/h6-9H,10H2,1-5H3
• InChI Key: CYBXNXVZDNJHBC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C2=NN=C(N2C)SCC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C17H21N5O3S
• Molecular Weight: 375.4 g/mol

Description

3-((3,5-dimethoxybenzyl)thio)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C17H21N5O3S and its molecular weight is 375.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structures similar to the query are synthesized and characterized to explore their reactivity and stability. Research in this area often involves the synthesis of Schiff bases containing 1,2,4-triazole and pyrazole rings, which are investigated for their reactive properties through DFT calculations, molecular dynamics simulations, and drug likeness parameters (Pillai et al., 2019). These studies provide foundational knowledge for understanding the chemical behavior and potential applications of similar compounds.

Biological Activities

Many compounds within this class have been evaluated for their biological activities, including antioxidant, anti-inflammatory, analgesic, anticonvulsant, antimicrobial, and anticancer properties. For example, specific Schiff bases have shown significant antioxidant and α-glucosidase inhibitory activities, highlighting their potential for therapeutic applications (Pillai et al., 2019). Additionally, certain derivatives have been explored for their insecticidal activity against specific pests, indicating their potential use in agricultural or pest management contexts (Maddila et al., 2015).

Antimicrobial and Anticancer Evaluation

Research efforts also extend to the antimicrobial and anticancer evaluation of these compounds. The design and synthesis of new derivatives aim at identifying promising candidates for further development as pharmaceutical agents. For instance, studies on the antimicrobial activities of new 1,2,4-triazole derivatives have identified compounds with good to moderate activities against various test microorganisms, highlighting the antimicrobial potential of these heterocyclic compounds (Bektaş et al., 2007). Similarly, anticancer evaluations are conducted to assess the efficacy of these molecules against different cancer cell lines, contributing to the ongoing search for novel anticancer drugs (Bekircan et al., 2008).